molecular formula C7H10O3S B8727925 1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose CAS No. 66319-07-1

1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose

Cat. No. B8727925
CAS RN: 66319-07-1
M. Wt: 174.22 g/mol
InChI Key: HLNPATHSTGXZRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose is a useful research compound. Its molecular formula is C7H10O3S and its molecular weight is 174.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

66319-07-1

Molecular Formula

C7H10O3S

Molecular Weight

174.22 g/mol

IUPAC Name

methyl 5-methyl-4-oxothiolane-3-carboxylate

InChI

InChI=1S/C7H10O3S/c1-4-6(8)5(3-11-4)7(9)10-2/h4-5H,3H2,1-2H3

InChI Key

HLNPATHSTGXZRT-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)C(CS1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-(2-ethoxy-1-methyl-2-oxo-ethyl)sulfanylpropanoate (2.2 g, 10 mmol) in methanol (15 mL) at 0° C. was added sodium methoxide (886 mg, 16.4 mmol). The reaction was warmed to rt and stirred for 3 h. The mixture was acidified with 1 N HCl to pH 2 and extracted with DCM. The organic phase was washed with water and brine, dried (Na2SO4), concentrated and purified by column chromatography, eluting with EtOAc in petroleum (3%-10%) to give methyl tetrahydro-5-methyl-4-oxothiophene-3-carboxylate as a colourless oil (0.85 g, 50% yield).
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
886 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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